Cas no 1266974-10-0 (3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1266974-10-0
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 6099161
• PubChem ID: 82159311
• Update Time: 2025-10-31

3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 1266974-10-0
• EN300-1870900

• Inchi： 1S/C13H15FO3/c1-13(2)10(11(13)12(15)16)8-6-7(14)4-5-9(8)17-3/h4-6,10-11H,1-3H3,(H,15,16)
• InChI Key： MBYLIJDLFMXPDG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C(C(=O)O)C1(C)C)OC

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1266974-10-0)

3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1266974-10-0, belongs to a class of molecules that exhibit structural complexity, which is often associated with promising pharmacological properties. The presence of both fluoro and methoxy substituents in its aromatic ring, coupled with the cyclopropane moiety, makes it an intriguing candidate for further investigation in drug discovery and development.

The fluoro group is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate metabolic stability, binding affinity, and lipophilicity of drug molecules. In the context of 3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, the electron-withdrawing nature of the fluoro atom can influence the electronic distribution of the aromatic ring, thereby affecting its reactivity and interaction with biological targets. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents.

The methoxy group, on the other hand, introduces a hydroxyl-like character to the molecule without increasing its polarity significantly. This substitution pattern is commonly found in natural products and bioactive compounds, suggesting that 3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid may possess inherent biological activity. The combination of these two substituents in a single aromatic ring can lead to enhanced binding interactions with enzymes or receptors, making it a valuable scaffold for medicinal chemists.

The cyclopropane ring is another key structural feature of this compound. Cyclopropanes are known for their strained three-membered ring structure, which can lead to unique conformational preferences and increased reactivity. In pharmaceutical applications, cyclopropane-containing molecules have shown promise due to their ability to adopt specific orientations that optimize binding to biological targets. The dimethyl-substituted cyclopropane in 3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid further enhances its structural rigidity and may contribute to improved pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have suggested that compounds containing fluoro and methoxy substituents can exhibit potent inhibitory effects on various enzymes and receptors. For instance, derivatives of this class have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The carboxylic acid functionality at the terminal position of the molecule provides a site for further chemical modification. This allows for the synthesis of derivatives with tailored properties, such as improved solubility or enhanced bioavailability. Carboxylic acids are also known to participate in hydrogen bonding interactions, which can be critical for maintaining stability within biological systems.

In light of current research trends, 3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents an exciting opportunity for exploration in drug discovery. Its unique structural features make it a promising candidate for developing novel therapeutic agents targeting a wide range of diseases. Ongoing studies are focused on elucidating its mechanism of action and optimizing its pharmacological profile through structure-activity relationship (SAR) studies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, are being employed to access complex molecular architectures efficiently. These advancements not only facilitate the production of intermediates but also enable the introduction of diverse functional groups with precision.

The potential applications of 3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid extend beyond traditional pharmaceuticals. Its structural motifs have been explored in materials science and agrochemicals due to their ability to impart specific properties to final products. For example, derivatives containing fluoro groups have been used in the development of advanced polymers with enhanced thermal stability and chemical resistance.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid will play an increasingly important role in addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into safe and effective treatments for patients worldwide.